2-((1-(5-Methylthiophen-2-yl)ethyl)amino)propan-1-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• SMILES: CC1=CC=C(S1)C(C)NC(C)CO
• InChI: InChI=1S/C10H17NOS/c1-7(6-12)11-9(3)10-5-4-8(2)13-10/h4-5,7,9,11-12H,6H2,1-3H3
• InChIKey: DKRWYUAJUMVHRM-UHFFFAOYSA-N

2-((1-(5-Methylthiophen-2-yl)ethyl)amino)propan-1-ol – Compound Overview

2-((1-(5-Methylthiophen-2-yl)ethyl)amino)propan-1-ol is a chiral amino alcohol belonging to the thiophene-containing β-amino alcohol class. Its structure features a secondary amine linking a 5-methylthiophene moiety to a propan-1-ol backbone, yielding a molecular weight of 199.32 g/mol and an ACD/LogP of 1.95 . The compound is commercially supplied at a typical purity of 95% and is utilized as a research intermediate in asymmetric catalysis and pharmaceutical lead discovery .

1 Chiral β-amino alcohol scaffold for asymmetric catalysis research

2 5-Methylthiophene moiety defines lipophilic and electronic profile for SAR

3 Research intermediate for lead discovery and reaction development

2-((1-(5-Methylthiophen-2-yl)ethyl)amino)propan-1-ol: Critical Role of the 5-Methyl Group

The des-methyl analog 2-{[1-(thiophen-2-yl)ethyl]amino}propan-1-ol (CAS 1154987-37-7) shares an identical backbone but lacks the 5-methyl substituent on the thiophene ring . This single methyl deletion produces quantifiable differences in lipophilicity (ΔLogP ≈ +0.17), molecular volume, and electronic character that can alter membrane permeability, target binding, and catalytic performance. Substituting the 5-methyl derivative with the des-methyl analog without experimental verification introduces a known source of physico-chemical variability, jeopardizing assay reproducibility and SAR continuity . Only the 5-methyl-bearing compound delivers the specific lipophilicity and electron-donating profile required by protocols developed around this scaffold.

Attribute

5-Methyl derivative (target)

Des-methyl analog

Lipophilicity

Higher logP driven by 5-methyl group

Lower lipophilicity; may shift membrane permeability

Molecular profile

Increased mass and heavy atom count

Smaller size; diffusion and transport properties differ

Electronic effect

Electron-donating methyl substituent

Neutral thiophene ring; binding and reactivity context may change

Quantitative Differentiation from Closest Analogs

Lipophilicity Gain vs. Des-Methyl Analog

The target compound 2-((1-(5-methylthiophen-2-yl)ethyl)amino)propan-1-ol exhibits a predicted ACD/LogP of 1.95, whereas the des-methyl analog 2-{[1-(thiophen-2-yl)ethyl]amino}propan-1-ol has a predicted LogP of 1.78 . This difference of +0.17 logP units represents a ~9.5% increase in partition coefficient, translating to measurably higher lipophilicity that can influence membrane permeation and oral absorption potential.

Lipophilicity (ACD/LogP)

Cross-study comparable

1.95

Target compound, pH 7.4 predicted

+0.17 logP vs. des-methyl analog supports lipophilicity-dependent assay design

May shift permeability thresholds; confirm in target cell model

Evidence Dimension	Lipophilicity (ACD/LogP)
Target Compound Data	1.95 (ACD/LogP predicted, pH 7.4)
Comparator Or Baseline	1.78 (des-methyl analog, ACD/LogP predicted)
Quantified Difference	+0.17 logP units (~9.5% increase)
Conditions	ACD/Labs Percepta predicted values; pH 7.4; both compounds evaluated under identical computational protocol

Why This Matters

A 0.17 logP increase can shift a compound across critical permeability thresholds in cell-based assays, making this derivative distinctly suitable when enhanced membrane partitioning is desired.

Molecular Weight Increase Over Des-Methyl Analog

The 5-methyl group adds 14.03 Da to the molecular weight of the target compound relative to the des-methyl analog (199.32 g/mol vs. 185.29 g/mol), representing a 7.6% increase in mass . This mass difference is accompanied by an increase in heavy atom count from 12 to 13, directly impacting molecular volume and potentially passive diffusion rates.

Molecular weight

Cross-study comparable

199.32 g/mol

C₁₀H₁₇NOS; +14.03 Da vs. des-methyl

Mass increment and heavy atom count differentiate transport behavior

Verify batch identity upon procurement

Evidence Dimension	Molecular weight
Target Compound Data	199.32 g/mol (C10H17NOS)
Comparator Or Baseline	185.29 g/mol (C9H15NOS, des-methyl analog)
Quantified Difference	+14.03 g/mol (7.6% increase); +1 heavy atom
Conditions	Calculated from molecular formulas; target contains one additional methyl group

Why This Matters

In fragment-based and lead-optimization programs, a 14 Da mass increment is significant for structure-activity relationship (SAR) interpretation, and the exact mass of 199.32 g/mol must be verified upon procurement to ensure batch identity.

Electron-Donating Effect of 5-Methyl Group

The 5-methyl group exerts an electron-donating inductive effect on the thiophene ring. Quantitatively, the Hammett σₘ value for a methyl substituent is approximately –0.07, compared to σₘ = 0 for hydrogen, yielding a Δσ of –0.07 [1]. This modest but measurable increase in electron density can influence electrophilic aromatic substitution reactivity and the pKa of the adjacent amine, potentially altering the protonation state at physiological pH.

Electronic effect (σₘ)

Class-level inference

σₘ ≈ –0.07

5-methyl vs. H (Δσ = –0.07)

Electron-donating character may modulate binding interactions and amine pKa

Hammett class-level inference; verify in target system

Evidence Dimension	Hammett substituent constant (σₘ)
Target Compound Data	σₘ ≈ –0.07 (5-methylthiophene)
Comparator Or Baseline	σₘ = 0 (unsubstituted thiophene)
Quantified Difference	Δσ = –0.07 (more electron-rich ring)
Conditions	Standard Hammett σₘ values for aromatic substituents; class-level inference applied to thiophene systems

Why This Matters

The electron-donating character of the 5-methyl group differentiates this compound's chemical reactivity and may affect binding affinity in target-based assays by modulating π-stacking and electrostatic interactions.

• [1] Hansch, C., Leo, A., Taft, R.W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. doi:10.1021/cr00002a004. View Source

Application Scenarios Based on Differentiation Evidence

Fine-Tuning Lipophilicity in Lead Optimization

The +0.17 logP advantage of 2-((1-(5-methylthiophen-2-yl)ethyl)amino)propan-1-ol over its des-methyl analog makes it the preferred scaffold when a lead series requires moderately increased membrane permeability without introducing larger hydrophobic groups . This compound is suitable for SAR studies where incremental logP modulation is linked to cellular potency and oral bioavailability optimization.

Asymmetric Synthesis & Chiral Ligand Development

The compound's chiral amino alcohol backbone, combined with the electron-donating 5-methylthiophene group (Δσ = –0.07), provides a unique steric and electronic environment for metal coordination [1]. Researchers developing enantioselective catalysts can exploit the altered electron density on the thiophene ring to fine-tune catalytic activity and selectivity.

Drug Transport & Permeability Studies

The 7.6% molecular weight increase (14.03 Da) and higher logP distinguish this compound as a probe for studying the impact of small structural increments on passive diffusion and transporter recognition . It is particularly valuable in parallel artificial membrane permeability assays (PAMPA) and Caco-2 permeability screens where paired analogs are required.

Application

Selection Property

Validation Focus

Lead optimization: lipophilicity modulation studies

5-Methyl group provides measurable logP increment

Verify logP-dependent permeability in cell-based assays

Asymmetric catalysis and chiral ligand research

Chiral amino alcohol with electron-donating thiophene environment

Evaluate enantioselective catalytic performance and metal coordination

Membrane permeability and transport studies

MW and logP increment for paired-analog assays

Validate passive diffusion differences in PAMPA or Caco-2 models

• [1] Hansch, C., Leo, A., Taft, R.W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. doi:10.1021/cr00002a004. View Source